Cas no 1251616-96-2 (methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate)

Methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate is a synthetic quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 3-bromobenzylamino substituent at the 4-position and a methyl ester group at the 3-position of the quinoline scaffold, contributing to its structural versatility. Its brominated aromatic moiety may enhance binding affinity in target interactions, while the ester functionality offers opportunities for further derivatization. This intermediate is of interest in the development of bioactive molecules, particularly in kinase inhibition or antimicrobial studies, due to its well-defined heterocyclic core. The compound's purity and stability make it suitable for exploratory synthesis and structure-activity relationship investigations.
methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate structure
1251616-96-2 structure
Product Name:methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate
CAS No:1251616-96-2
MF:C18H15BrN2O3
MW:387.227303743362
CID:5396656
Update Time:2025-10-28

methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • WDLAFNWNGZXVFB-UHFFFAOYSA-N
    • methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate
    • Inchi: 1S/C18H15BrN2O3/c1-21(12-7-5-6-11(19)10-12)16-13-8-3-4-9-14(13)20-17(22)15(16)18(23)24-2/h3-10H,1-2H3,(H,20,22)
    • InChI Key: CNFGXVLNNGOIOX-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(N(C2=CC=CC(Br)=C2)C)=C(C(OC)=O)C1=O

methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate Pricemore >>

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Additional information on methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate

Comprehensive Overview of Methyl 4-{[(3-Bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251616-96-2)

Methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251616-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline derivatives family, which is widely recognized for its diverse biological activities. The presence of a 3-bromophenyl group and a methyl carboxylate moiety in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for quinoline-based compounds has surged, driven by their applications in developing novel therapeutics and functional materials. Researchers are particularly interested in methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate due to its potential as a building block for small-molecule inhibitors and fluorescence probes. Its structural versatility allows for modifications that can enhance its binding affinity to specific biological targets, making it a valuable tool in medicinal chemistry.

The synthesis of CAS No. 1251616-96-2 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity and structural integrity. These analytical methods are critical for researchers who rely on high-quality compounds for their experiments, particularly in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most frequently asked questions about methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory applications. Its stability at room temperature makes it suitable for long-term storage, a feature highly valued by researchers working on drug development projects.

Another area of interest is the potential role of CAS No. 1251616-96-2 in addressing current challenges in infectious disease research. With the rise of antibiotic-resistant pathogens, scientists are exploring new chemical entities that can disrupt microbial growth mechanisms. The quinoline scaffold of this compound has shown promise in preliminary studies, highlighting its relevance in the fight against emerging infectious diseases.

In the field of material science, methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate is being investigated for its photophysical properties. Its ability to absorb and emit light at specific wavelengths makes it a candidate for developing organic light-emitting diodes (OLEDs) and sensors. This aligns with the growing trend of using sustainable materials in electronics, a topic that has gained traction among environmentally conscious consumers and researchers alike.

For those seeking detailed technical data, the CAS No. 1251616-96-2 is often referenced in scientific databases such as PubChem and Reaxys. These platforms provide comprehensive information on its physicochemical properties, safety data, and literature references. Additionally, the compound's molecular weight and exact mass are frequently searched by chemists for precise calculations in synthetic workflows.

As the scientific community continues to explore the applications of methyl 4-{[(3-bromophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate, its role in advancing precision medicine and green chemistry is becoming increasingly evident. Whether in the context of drug design or advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry.

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